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Compound of Interest

Compound Name: (R)-Diethyl 2-hydroxysuccinate

Cat. No.: B122862 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling (R)-Diethyl 2-hydroxysuccinate. The

following procedural guidance outlines the necessary personal protective equipment (PPE),

handling protocols, and disposal plans to ensure laboratory safety.

Hazard Identification and Personal Protective
Equipment
(R)-Diethyl 2-hydroxysuccinate is classified as a substance that can cause skin irritation

(H315), serious eye irritation (H319), and may cause respiratory irritation (H335). It is also

considered harmful if swallowed (H302).[1] Therefore, adherence to strict safety protocols and

the use of appropriate personal protective equipment are mandatory.

Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Standards

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield is also

recommended.

NIOSH (US) or EN 166 (EU)

approved.[1][2]

Hand Protection

Chemical-resistant gloves.

Gloves must be inspected

before use and disposed of

properly after.

Follow good laboratory

practices.[1][2]

Body Protection

Complete suit protecting

against chemicals or a flame-

resistant lab coat.

Selected based on the

concentration and amount of

the substance.[1][2]

Respiratory Protection

For nuisance exposures, use a

type P95 (US) or P1 (EU)

particle respirator. For higher-

level protection, use type

OV/AG/P99 (US) or ABEK-P2

(EU) respirator cartridges.

NIOSH (US) or CEN (EU)

approved.[1][2]

Operational and Handling Protocols
Engineering Controls:

Always handle (R)-Diethyl 2-hydroxysuccinate in a well-ventilated area.[1][2]

Use appropriate exhaust ventilation, such as a fume hood, at places where dust or aerosols

may form.[1][2]

Safe Handling Practices:

Avoid all personal contact, including inhalation of vapors, mist, or gas.[1][2][3]

Avoid formation of dust and aerosols.[1][2]

Do not eat, drink, or smoke when handling the product.[3]
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Wash hands thoroughly before breaks and at the end of the workday.[1][2]

Use proper glove removal technique (without touching the glove's outer surface) to avoid

skin contact.[1][2]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][5]

Store at room temperature in a dry area.[1][2]

Emergency and Disposal Plan
Spill Response:

Evacuate personnel to a safe area and ensure adequate ventilation.[1][2]

Wear appropriate personal protective equipment as detailed above.[1][2]

For minor spills, absorb with an inert material such as sand, earth, or vermiculite.[3]

Collect the spilled material and place it in a suitable, closed container for disposal.[1][2]

Do not let the product enter drains.[1][2]

First Aid Measures:

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration and

consult a physician.[1][6]

In case of skin contact: Wash off with soap and plenty of water. Consult a physician.[1][2][6]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[1][2][6]

If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Consult a physician.[1][2][6]

In all cases of exposure, show the safety data sheet to the doctor in attendance.[1]
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Disposal:

Waste material should be disposed of in accordance with all applicable federal, state, and

local environmental regulations.

Contaminated gloves and other disposable PPE should be collected in a suitable, closed

container for disposal.[1][2]

The most common and safest method for disposal is to use a licensed hazardous waste

contractor.[7]
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Workflow for Safe Handling of (R)-Diethyl 2-hydroxysuccinate

Preparation

Handling & Experimentation

Cleanup & Disposal

Emergency Procedures

Consult Safety Data Sheet (SDS)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Area
(Fume Hood)

Proceed to Handling

Perform Experimental Procedure

Segregate Waste
(Chemical & Contaminated PPE)

After Experiment

Label Waste Containers

Store in Designated Area

Arrange for Licensed Disposal

In Case of Spill or Exposure

Follow First Aid & Spill Response

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of (R)-Diethyl 2-hydroxysuccinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b122862?utm_src=pdf-custom-synthesis
https://static.cymitquimica.com/products/IN/pdf/sds-DA00C8TS.pdf
http://angenechemical.com/sds/691-84-9.pdf
https://store.apolloscientific.co.uk/storage/msds/OR25059_msds.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15777~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2015:17:42~~Diethyl%20succinate~~
https://www.fishersci.nl/chemicalProductData_uk/wercs?itemCode=10494025&lang=EN
https://www.fishersci.com/store/msds?partNumber=AC150540051&countryCode=US&language=en
https://www.benchchem.com/pdf/A_Comprehensive_Guide_to_the_Proper_Disposal_of_Diethyl_hydroxy_phenyl_methyl_phosphonate.pdf
https://www.benchchem.com/product/b122862#personal-protective-equipment-for-handling-r-diethyl-2-hydroxysuccinate
https://www.benchchem.com/product/b122862#personal-protective-equipment-for-handling-r-diethyl-2-hydroxysuccinate
https://www.benchchem.com/product/b122862#personal-protective-equipment-for-handling-r-diethyl-2-hydroxysuccinate
https://www.benchchem.com/product/b122862#personal-protective-equipment-for-handling-r-diethyl-2-hydroxysuccinate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b122862?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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